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Compound of Interest

Compound Name:
4-Chloro-6-fluoro-8-

iodoquinazoline

CAS No.: 1909319-90-9

Cat. No.: B1460164

Get Quote

Executive Summary & Chemical Profile
4-Chloro-6-fluoro-8-iodoquinazoline is a tri-halogenated nitrogen heterocycle.[1] Its disposal

requires strict adherence to halogenated waste protocols due to the presence of fluorine,

chlorine, and iodine atoms.[2] The presence of the 4-chloro substituent renders this compound

electrophilic and reactive toward nucleophiles (hydrolysis/aminolysis), while the iodine and

fluorine substituents necessitate high-temperature incineration with flue gas scrubbing to

prevent the release of toxic acid gases (HF, HI) or elemental iodine.

Physicochemical & Hazard Profile
Note: Specific data for this exact derivative is inferred from Structure-Activity Relationships

(SAR) of close analogs (e.g., 4-chloro-6-iodoquinazoline).[1]
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Property Description / Value Relevance to Disposal

Reactivity High (C4-position)

Susceptible to nucleophilic

aromatic substitution.[1]

Reacts with water/alcohols to

release acid (HCl).

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk during transfer.

Waste Class Halogenated Organic

MUST be segregated from

non-halogenated solvents to

avoid cross-contamination fees

and safety risks.[3][4]

Hazards Skin/Eye Irritant, Corrosive

Likely causes severe eye

damage and skin sensitization.

Potential STOT-SE

(Respiratory).[1][5]

Incompatibilities
Strong Oxidizers, Strong

Bases

Avoid mixing with nitric acid or

peroxides (potential for violent

decomposition).

Pre-Disposal: Handling & Containment
Before disposal, the material must be stabilized and packaged correctly.[6]

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 particulate respirator (if handling solids outside a fume hood).

Dermal: Double-gloving recommended.[1]

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (4-8 mil) or Laminate film (Silver Shield) for prolonged handling.[1]

Eye/Face: Chemical splash goggles.[7] Face shield if quenching large quantities (>5g).
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Containment Protocol
Solid Waste: Collect pure solid waste in a wide-mouth high-density polyethylene (HDPE) or

glass jar.

Liquid Waste (Mother Liquors): If the compound is dissolved in solvent (e.g., DCM, DMF),

collect in a dedicated Halogenated Solvent Waste carboy.

Labeling: Affix a hazardous waste label immediately.

Constituents: "4-Chloro-6-fluoro-8-iodoquinazoline" (Do not use abbreviations).[1]

Hazard Checkboxes: Toxic, Irritant.[8]

Disposal Workflow (Decision Tree)
The following logic gate determines the correct disposal path based on the physical state and

quantity of the waste.
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Waste Generation

Physical State?

Solid / Powder

Solid

Solution / Mother Liquor

Liquid

Quantity > 10g? Solvent Type?

Pack in HDPE Jar
Label: 'Solid Halogenated Waste'

No Recommended: Chemical Deactivation
(See Section 4)

Yes (Risk Reduction)

EHS Pickup / Incineration

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, Acetone)

Combine in 'Halogenated Waste' Carboy Do NOT mix with Non-Halo.
Add to 'Halogenated Waste' Carboy

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging halogenated quinazoline waste.

Chemical Deactivation (Optional but Recommended)
For larger quantities (>10g) or old bottles with compromised integrity, chemical quenching of

the reactive C4-chlorine bond is recommended to reduce reactivity hazards before final
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disposal.

Mechanism: Nucleophilic Aromatic Substitution (

). Goal: Convert the reactive 4-chloro species into a stable 4-hydroxy or 4-methoxy derivative.

Quenching Protocol
Setup: Perform in a fume hood.

Dissolution: Dissolve the waste solid in a minimal amount of acetone or THF.

Reagent: Prepare a 1M solution of Sodium Hydroxide (NaOH) or Sodium Methoxide

(NaOMe).

Reaction: Slowly add the base to the waste solution while stirring.

Observation: Mild exotherm is expected.

Completion: Allow to stir for 1 hour. The resulting mixture (containing the hydrolyzed

quinazolin-4-one or 4-methoxy derivative) is chemically more stable.[1]

Disposal: Adjust pH to neutral (pH 7-8) and dispose of the entire mixture into the

Halogenated Solvent Waste container.

Critical Warning: Do not use strong oxidizers (bleach) for decontamination. The presence of

Iodine can lead to the formation of hypervalent iodine species or volatile iodine gas (

) if oxidized.

Regulatory & Compliance (RCRA/EPA)
In the United States, this waste does not typically have a specific "P" or "U" list code unless it is

a commercial chemical product being discarded unused. However, it falls under the following

characteristics:
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D022 (Chloroform): If used with chloroform.[9]

Halogenated Organic Compounds (HOCs): Regulated under land disposal restrictions (40

CFR 268).

Standard Operating Rule: Never dispose of this compound down the drain. The hydrolysis

products are toxic to aquatic life, and the halogen load interferes with municipal water

treatment.

Final Disposal Method
The only acceptable final disposal method for 4-Chloro-6-fluoro-8-iodoquinazoline is High-

Temperature Incineration.[1]

Why? Standard combustion is insufficient. The facility must be equipped with scrubbers to

capture Hydrogen Fluoride (HF), Hydrogen Chloride (HCl), and Iodine vapor generated

during destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

